Cas no 1514252-52-8 (3-(1,3-oxazol-5-yl)propan-1-amine)

• Product Name: 3-(1,3-oxazol-5-yl)propan-1-amine
• CAS No: 1514252-52-8
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 6532973
• PubChem ID: 82593653
• Update Time: 2025-06-12

3-(1,3-oxazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-oxazol-5-yl)propan-1-amine
• 5-Oxazolepropanamine

• Inchi： 1S/C6H10N2O/c7-3-1-2-6-4-8-5-9-6/h4-5H,1-3,7H2
• InChI Key： LZHQFXDGTYCFBF-UHFFFAOYSA-N
• SMILES： O1C(CCCN)=CN=C1

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Boiling Point: 215.5±23.0 °C(Predicted)
• pka: 9.85±0.10(Predicted)

Additional information on 3-(1,3-oxazol-5-yl)propan-1-amine

Comprehensive Overview of 3-(1,3-oxazol-5-yl)propan-1-amine (CAS No. 1514252-52-8): Properties, Applications, and Industry Insights

3-(1,3-oxazol-5-yl)propan-1-amine (CAS No. 1514252-52-8) is a specialized organic compound featuring a unique oxazole heterocycle linked to a propylamine moiety. This structural combination grants it versatile reactivity, making it valuable in pharmaceutical research, agrochemical development, and material science. The oxazole ring is renowned for its electron-rich properties, while the propan-1-amine tail enhances solubility and bioactivity. Researchers frequently explore derivatives of this compound for drug discovery, particularly in targeting kinase inhibitors and GPCR modulators, aligning with trends in personalized medicine.

Recent interest in 1514252-52-8 has surged due to its potential role in bioconjugation and proteolysis-targeting chimera (PROTAC) technologies. These applications address pressing demands in cancer therapeutics and neurodegenerative disease research. Analytical techniques like HPLC-MS and NMR confirm its high purity (>98%), a critical factor for reproducibility in high-throughput screening. Industry forums frequently discuss its stability under physiological pH, a trait leveraged in prodrug design.

Synthetic routes to 3-(1,3-oxazol-5-yl)propan-1-amine often involve Pd-catalyzed cross-coupling or cyclodehydration of β-ketoamides, with green chemistry adaptations reducing heavy metal residues. Patent analyses reveal its inclusion in OLED materials due to the oxazole’s fluorescence properties, tapping into the flexible electronics boom. Environmental studies highlight its low bioaccumulation, addressing ESG (Environmental, Social, and Governance) concerns in chemical manufacturing.

User queries often focus on "safety data sheet for 1514252-52-8" or "suppliers of oxazole amines," reflecting procurement and compliance needs. The compound’s logP value (~1.2) and hydrogen bond donor count are frequently searched, underscoring its ADME (Absorption, Distribution, Metabolism, Excretion) relevance. Collaborative platforms like SciFinder and Reaxys document its use in peptide mimetics, a hot topic in biologics development.

In material science, 1514252-52-8 serves as a precursor for self-assembling monolayers (SAMs), critical in nanotechnology and biosensor fabrication. Its amine group enables covalent attachment to gold nanoparticles, a technique pivotal in diagnostic assays. These intersections with precision medicine and point-of-care testing align with WHO’s emphasis on affordable diagnostics.

Future directions include optimizing scalable synthesis via continuous flow chemistry, reducing costs for academic labs. The compound’s IP (Intellectual Property) landscape shows growing filings in Asia-Pacific markets, reflecting regional R&D investments. As AI-driven molecular design accelerates, 3-(1,3-oxazol-5-yl)propan-1-amine exemplifies how niche intermediates enable breakthroughs across disciplines.